![molecular formula C27H42N6O12 B11528214 Tetra-tert-butyl 2,2'-[6-(dimethylamino)-1,3,5-triazine-2,4-diyl]bis(nitropropanedioate)](/img/structure/B11528214.png)
Tetra-tert-butyl 2,2'-[6-(dimethylamino)-1,3,5-triazine-2,4-diyl]bis(nitropropanedioate)
Description
1,3-DI-TERT-BUTYL 2-{4-[1,3-BIS(TERT-BUTOXY)-2-NITRO-1,3-DIOXOPROPAN-2-YL]-6-(DIMETHYLAMINO)-1,3,5-TRIAZIN-2-YL}-2-NITROPROPANEDIOATE is a complex organic compound characterized by its multiple tert-butyl and nitro groups
Properties
Molecular Formula |
C27H42N6O12 |
|---|---|
Molecular Weight |
642.7 g/mol |
IUPAC Name |
ditert-butyl 2-[4-[1,3-bis[(2-methylpropan-2-yl)oxy]-2-nitro-1,3-dioxopropan-2-yl]-6-(dimethylamino)-1,3,5-triazin-2-yl]-2-nitropropanedioate |
InChI |
InChI=1S/C27H42N6O12/c1-22(2,3)42-17(34)26(32(38)39,18(35)43-23(4,5)6)15-28-16(30-21(29-15)31(13)14)27(33(40)41,19(36)44-24(7,8)9)20(37)45-25(10,11)12/h1-14H3 |
InChI Key |
FIOCJOSTNHVLHV-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)C(C1=NC(=NC(=N1)N(C)C)C(C(=O)OC(C)(C)C)(C(=O)OC(C)(C)C)[N+](=O)[O-])(C(=O)OC(C)(C)C)[N+](=O)[O-] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1,3-DI-TERT-BUTYL 2-{4-[1,3-BIS(TERT-BUTOXY)-2-NITRO-1,3-DIOXOPROPAN-2-YL]-6-(DIMETHYLAMINO)-1,3,5-TRIAZIN-2-YL}-2-NITROPROPANEDIOATE typically involves multiple steps, starting from readily available precursors. The reaction conditions often require controlled temperatures and the use of specific catalysts to ensure the desired product is obtained with high purity and yield.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to optimize efficiency and scalability. The use of automated systems for monitoring and controlling reaction parameters is crucial to maintain consistency and quality in the final product.
Chemical Reactions Analysis
Types of Reactions
1,3-DI-TERT-BUTYL 2-{4-[1,3-BIS(TERT-BUTOXY)-2-NITRO-1,3-DIOXOPROPAN-2-YL]-6-(DIMETHYLAMINO)-1,3,5-TRIAZIN-2-YL}-2-NITROPROPANEDIOATE can undergo various chemical reactions, including:
Oxidation: The nitro groups can be further oxidized under specific conditions.
Reduction: The nitro groups can be reduced to amines using reducing agents.
Substitution: The tert-butyl groups can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide. Reaction conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, reduction of the nitro groups can yield corresponding amines, while substitution reactions can introduce new functional groups into the molecule.
Scientific Research Applications
1,3-DI-TERT-BUTYL 2-{4-[1,3-BIS(TERT-BUTOXY)-2-NITRO-1,3-DIOXOPROPAN-2-YL]-6-(DIMETHYLAMINO)-1,3,5-TRIAZIN-2-YL}-2-NITROPROPANEDIOATE has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 1,3-DI-TERT-BUTYL 2-{4-[1,3-BIS(TERT-BUTOXY)-2-NITRO-1,3-DIOXOPROPAN-2-YL]-6-(DIMETHYLAMINO)-1,3,5-TRIAZIN-2-YL}-2-NITROPROPANEDIOATE involves its interaction with molecular targets and pathways within biological systems. The nitro groups and tert-butyl groups play a crucial role in its reactivity and interactions. The compound may act by binding to specific enzymes or receptors, thereby modulating their activity and leading to various biological effects.
Comparison with Similar Compounds
Similar Compounds
- 1,3-Di-tert-butylbenzene
- Bis(2,4-di-tert-butylphenyl) phosphate
- 1,4-Di-tert-butyl-2,5-dimethoxybenzene
Uniqueness
Compared to these similar compounds, 1,3-DI-TERT-BUTYL 2-{4-[1,3-BIS(TERT-BUTOXY)-2-NITRO-1,3-DIOXOPROPAN-2-YL]-6-(DIMETHYLAMINO)-1,3,5-TRIAZIN-2-YL}-2-NITROPROPANEDIOATE stands out due to its complex structure and the presence of multiple functional groups
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